2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid

• IUPAC Name: 2-(2-chloro-6-fluorophenyl)-2-methylpropanoic acid
• InChI: InChI=1S/C10H10ClFO2/c1-10(2,9(13)14)8-6(11)4-3-5-7(8)12/h3-5H,1-2H3,(H,13,14)
• InChI Key: FSCJUPKYKKZCPL-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C1=C(C=CC=C1Cl)F)C(=O)O
• Molecular Formula: C10H10ClFO2
• Molecular Weight: 216.63 g/mol

Description

2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid, also known as 2-CFMPA, is an organic compound that is used in various scientific applications. It is a synthetic derivative of propanoic acid, which is a naturally occurring fatty acid. 2-CFMPA has a wide range of applications in scientific research due to its unique properties, such as its ability to act as a catalyst, its stability, and its low toxicity.

Scientific Research Applications

2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid has a wide range of scientific research applications due to its unique properties. It is used as a catalyst in organic synthesis, as a reagent for the determination of metals, and as a ligand for the preparation of coordination compounds. It is also used in the synthesis of pharmaceuticals and other biologically active compounds. Additionally, this compound is used in the synthesis of polymers and other materials for industrial applications.

Mechanism of Action

2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid acts as a catalyst by forming an intermediate complex with the reactants. This complex then undergoes a series of steps, including the formation of an intermediate carboxylate anion, which is then protonated to form the final product. The mechanism of action of this compound is similar to that of other organic acids, such as acetic acid and propanoic acid.
Biochemical and Physiological Effects
This compound is not known to have any significant biochemical or physiological effects. It is generally considered to be non-toxic and has a low potential for bioaccumulation. However, it is important to note that this compound can be toxic to aquatic organisms at high concentrations.

Advantages and Limitations for Lab Experiments

2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid has several advantages for use in laboratory experiments. It is relatively inexpensive and easy to obtain, and it is stable and non-toxic. Additionally, it is a versatile reagent that can be used in a variety of reactions. However, this compound also has some limitations. It has a low solubility in water, and it is not very soluble in organic solvents. Additionally, it has a low reactivity and is not very reactive towards most organic compounds.

Future Directions

In the future, 2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid could be used in a variety of applications. For example, it could be used as an additive in fuel and lubricants to improve their performance. Additionally, it could be used in the synthesis of new pharmaceuticals and other biologically active compounds. Additionally, it could be used in the synthesis of polymers and other materials for industrial applications. Finally, it could be used as a catalyst in organic synthesis, as a reagent for the determination of metals, and as a ligand for the preparation of coordination compounds.

Synthesis Methods

2-(2-Chloro-6-fluorophenyl)-2-methylpropanoic acid can be synthesized through a variety of methods, including the reaction of 2-chloro-6-fluorophenylacetic acid and 2-methylpropanoic acid. This reaction is catalyzed by a strong base, such as sodium hydroxide, and requires a high temperature of around 150-200°C. The reaction is typically carried out in an inert atmosphere, such as nitrogen or argon, to prevent oxidation of the product. The reaction yields a white solid which can be purified by recrystallization in ethyl acetate.